2'-acetyl-N-allylbiphenyl-4-carboxamide

• IUPAC Name: 4-(2-acetylphenyl)-N-prop-2-enylbenzamide
• InChI: InChI=1S/C18H17NO2/c1-3-12-19-18(21)15-10-8-14(9-11-15)17-7-5-4-6-16(17)13(2)20/h3-11H,1,12H2,2H3,(H,19,21)
• InChI Key: XJINGXQWJMEQPR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC=C1C2=CC=C(C=C2)C(=O)NCC=C
• Molecular Formula: C18H17NO2
• Molecular Weight: 279.3 g/mol

Description

2'-Acetyl-N-allylbiphenyl-4-carboxamide is a synthetic organic compound featuring a biphenyl core substituted with an acetyl group at the 2' position and an allyl carboxamide group at the 4-position. The compound is of interest in medicinal chemistry and materials science due to its modular design, allowing for derivatization at multiple sites.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2’-acetyl-N-allylbiphenyl-4-carboxamide typically involves multi-step organic reactions. One common method includes the following steps:

Formation of the Biphenyl Core: The biphenyl core can be synthesized through a Suzuki coupling reaction between a halogenated benzene derivative and a boronic acid.

Introduction of the Acetyl Group: The acetyl group can be introduced via Friedel-Crafts acylation using acetyl chloride and a Lewis acid catalyst such as aluminum chloride.

Formation of the Carboxamide Group: The carboxamide group can be formed by reacting the biphenyl derivative with an appropriate amine under dehydrating conditions.

Allylation: The final step involves the allylation of the nitrogen atom using an allyl halide in the presence of a base.

Industrial Production Methods: Industrial production of 2’-acetyl-N-allylbiphenyl-4-carboxamide may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of catalysts to increase yield and reduce reaction times.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the allyl group, leading to the formation of epoxides or hydroxylated derivatives.

Reduction: Reduction reactions can target the carbonyl group of the acetyl moiety, converting it to an alcohol.

Substitution: The biphenyl core can undergo electrophilic aromatic substitution reactions, allowing for further functionalization.

Common Reagents and Conditions:

Oxidation: Reagents such as m-chloroperbenzoic acid (mCPBA) for epoxidation or potassium permanganate for hydroxylation.

Reduction: Sodium borohydride or lithium aluminum hydride for reducing the acetyl group.

Substitution: Electrophiles such as halogens or nitro groups in the presence of a Lewis acid catalyst.

Major Products:

Oxidation: Epoxides or hydroxylated derivatives.

Reduction: Alcohol derivatives.

Substitution: Various substituted biphenyl derivatives depending on the electrophile used.

Scientific Research Applications

2’-Acetyl-N-allylbiphenyl-4-carboxamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential as a pharmaceutical intermediate in drug development.

Industry: Utilized in the development of advanced materials and as a precursor in the synthesis of polymers and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2’-acetyl-N-allylbiphenyl-4-carboxamide involves its interaction with specific molecular targets. The acetyl and carboxamide groups can form hydrogen bonds with enzymes and proteins, potentially inhibiting their activity. The allyl group may also participate in covalent bonding with nucleophilic sites on biological molecules, leading to various biological effects.

Comparison with Similar Compounds

Structural Analog: N-(4-Acetylphenyl)[1,1'-Biphenyl]-4-Carboxamide

Key Differences :

• Substituent Position : The acetyl group in this analog is located at the para position (4'-acetyl) of the phenyl ring, whereas the target compound has a 2'-acetyl substitution.
• Amide Group : The amide nitrogen in the analog is bonded to a 4-acetylphenyl group, while the target compound features an N-allyl group.

Implications :

• The 2'-acetyl group in the target compound may induce steric hindrance, affecting binding affinity in biological systems compared to the 4'-acetyl analog .

Functional Group Analog: 2-Cyano-N-[(Methylamino)Carbonyl]Acetamide

Key Differences :

• Core Structure: This compound (CAS 6972-77-6) has a simpler acetamide backbone with cyano and methylamino carbonyl substituents, lacking the biphenyl system of the target compound.
• Toxicity Data: Limited toxicological information is available for this compound, contrasting with the target compound’s undefined safety profile .

Implications :

• The biphenyl system in the target compound may confer greater π-π stacking interactions, useful in materials science applications, compared to the single-ring analog.

Data Table: Comparative Analysis of Compounds

Compound Name	Core Structure	Key Substituents	Toxicity Data	Applications
2'-Acetyl-N-Allylbiphenyl-4-Carboxamide	Biphenyl	2'-Acetyl, N-Allyl carboxamide	Not reported	Medicinal chemistry research
N-(4-Acetylphenyl)[1,1'-Biphenyl]-4-Carboxamide	Biphenyl	4'-Acetyl, N-(4-acetylphenyl) amide	Not reported	Synthetic intermediates
2-Cyano-N-[(Methylamino)Carbonyl]Acetamide	Acetamide	2-Cyano, Methylamino carbonyl	Insufficient toxicological data	Chemical synthesis